![molecular formula C27H40N4 B6074524 1-(4-isobutylbenzyl)-N-[1-(3-pyridinylmethyl)-4-piperidinyl]-3-piperidinamine](/img/structure/B6074524.png)
1-(4-isobutylbenzyl)-N-[1-(3-pyridinylmethyl)-4-piperidinyl]-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-isobutylbenzyl)-N-[1-(3-pyridinylmethyl)-4-piperidinyl]-3-piperidinamine, also known as IBP, is a chemical compound that has been extensively studied for its potential therapeutic applications. IBP belongs to the class of compounds known as piperidines and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(4-isobutylbenzyl)-N-[1-(3-pyridinylmethyl)-4-piperidinyl]-3-piperidinamine is not fully understood. However, it is believed to act as a dopamine receptor agonist and a serotonin receptor antagonist. This activity is thought to contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been demonstrated to increase dopamine levels in the brain, which may contribute to its potential as a treatment for Parkinson's disease. It has also been shown to have analgesic effects and to modulate the activity of certain neurotransmitters, including serotonin and norepinephrine.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-isobutylbenzyl)-N-[1-(3-pyridinylmethyl)-4-piperidinyl]-3-piperidinamine as a research tool is its specificity for dopamine and serotonin receptors. This allows researchers to investigate the role of these receptors in various physiological and pathological processes. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experimental settings.
Future Directions
There are several potential future directions for research on 1-(4-isobutylbenzyl)-N-[1-(3-pyridinylmethyl)-4-piperidinyl]-3-piperidinamine. One area of interest is its potential as a treatment for depression and other mood disorders. Additionally, further investigation of its potential as an analgesic and antipsychotic agent may be warranted. Finally, studies on the pharmacokinetics and pharmacodynamics of this compound may help to optimize its use as a research tool.
Synthesis Methods
The synthesis of 1-(4-isobutylbenzyl)-N-[1-(3-pyridinylmethyl)-4-piperidinyl]-3-piperidinamine involves the reaction of 1-(3-pyridinylmethyl)-4-piperidinol with 1-(4-isobutylbenzyl) piperidine in the presence of a catalyst. The resulting compound is then subjected to further purification steps to obtain the final product.
Scientific Research Applications
1-(4-isobutylbenzyl)-N-[1-(3-pyridinylmethyl)-4-piperidinyl]-3-piperidinamine has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Parkinson's disease and depression. It has also been investigated for its potential as an analgesic and antipsychotic agent.
Properties
IUPAC Name |
1-[[4-(2-methylpropyl)phenyl]methyl]-N-[1-(pyridin-3-ylmethyl)piperidin-4-yl]piperidin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H40N4/c1-22(2)17-23-7-9-24(10-8-23)19-31-14-4-6-27(21-31)29-26-11-15-30(16-12-26)20-25-5-3-13-28-18-25/h3,5,7-10,13,18,22,26-27,29H,4,6,11-12,14-17,19-21H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMKZQBADLVOVJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)CN2CCCC(C2)NC3CCN(CC3)CC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H40N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.